2-Chloromethyl-4-methoxy-5-nitro-pyridine

• Molecular Formula: C7H7ClN2O3
• Molecular Weight: 202.59 g/mol
• IUPAC Name: 2-(chloromethyl)-4-methoxy-5-nitropyridine
• InChI: InChI=1S/C7H7ClN2O3/c1-13-7-2-5(3-8)9-4-6(7)10(11)12/h2,4H,3H2,1H3
• InChI Key: FVWDQPPIFXGDNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=NC(=C1)CCl)[N+](=O)[O-]

Description

2-Chloromethyl-4-methoxy-5-nitro-pyridine is a useful research compound. Its molecular formula is C7H7ClN2O3 and its molecular weight is 202.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of chloro-(4-methoxy-5-nitro-pyridin-2-yl)-acetic acid tert-butyl ester (2.98 g, 9.84 mole) and acetic acid (25 mL) is refluxed for 6 hours, cooled and evaporated. The residue is dissolved in dichloromethane, passed thru a pad of magnesol, evaporated to dryness and crystallized from 3:1 hexanes/ethyl acetate to give a light yellow solid, 1.78 g, (89%); MS (ES+): m/z 203.2, 205.2 (M+H).